Cas no 4984-22-9 ((R)-(-)-1-Methoxy-2-propanol)

• Product Name: (R)-(-)-1-Methoxy-2-propanol
• CAS No: 4984-22-9
• MF: C₄H₁₀O₂
• MW: 90.1210017204285
• MDL: MFCD01632587
• CID: 45453
• PubChem ID: 2733589
• Update Time: 2025-09-28

(R)-(-)-1-Methoxy-2-propanol Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-1-METHOXY-2-PROPANOL
• (R)-(-)-Propylene glycol 1-methyl ether
• (R)-1-Methoxy-2-propanol
• (20S)-2,5,8,11,14,17-HEXAMETHYL-3,6,9,12,15,18-HEXAOXAHENICOSANE-1,20-DIOL
• (2R)-1-methoxy-2-propanol
• (R)-1-methoxypropan-2-ol
• (R)-1-methoxy-propan-2-ol
• AC1MBZ8O
• D-1-methoxy-propan-2-ol
• PubChem6714
• R-(-)-1-Methoxy-2-propanol
• r-1-methoxy-2-propanol
• (R)-(-)-Propylene Glycol 1-Monomethyl Ether
• (2R)-1-methoxypropan-2-ol
• 2-Propanol, 1-methoxy-, (2R)-
• (R)-methoxy-propan-2-ol
• KSC496O2L
• (2R)-1-methoxypropane-2-ol
• ARXJGSRGQADJSQ-SCSAIBSYSA-N
• (2R)-2-hydroxy-1-methoxypropane
• (r)-(-)-1-methoxy-propan-2-ol
• R
• MFCD01632587
• AM20100219
• (R)-(-)-1-Methoxy-2-propanol, >=98.5% (sum of enantiomers, GC)
• AKOS006341650
• GS-4512
• CS-0019059
• EN300-1857048
• J-502147
• M2166
• O10158
• AKOS015851480
• 4984-22-9
• DB-027170
• (R)-(-)-1-Methoxy-2-propanol

• MDL： MFCD01632587
• Inchi： 1S/C4H10O2/c1-4(5)3-6-2/h4-5H,3H2,1-2H3/t4-/m1/s1
• InChI Key： ARXJGSRGQADJSQ-SCSAIBSYSA-N
• SMILES： O(C)C[C@@H](C)O
• BRN： 1718941

Computed Properties

• Exact Mass: 90.0681
• Monoisotopic Mass: 90.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.921 g/mL at 20 °C(lit.)
• Melting Point: -97 ºC
• Boiling Point: 119-121 °C(lit.)
• Flash Point: Fahrenheit: 91.4 ° f
  Celsius: 33 ° c
  
• Refractive Index: n20/D 1.403
• PSA: 29.46
• LogP: 0.01360
• Solubility: Not determined
• Specific Rotation: -20° to -24° (c=10 , CHCl3)
• Optical Activity: [α]20/D −22±2°, c = 10% in chloroform

(R)-(-)-1-Methoxy-2-propanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H316-H320-H336
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3092
• WGK Germany：1
• Hazard Category Code： 10
• Safety Instruction： S24
• Hazardous Material Identification：
• Risk Phrases：R10
• Safety Term：S24
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether